Cas no 60456-92-0 (1H-Pyrazol-3-ol)

1H-Pyrazol-3-ol is a heterocyclic organic compound featuring a pyrazole core with a hydroxyl group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. Its tautomeric properties enable reactivity as both a hydroxyl and keto form, facilitating diverse functionalization. The compound’s nitrogen-rich framework enhances its utility in designing biologically active molecules, such as enzyme inhibitors or metal ligands. High purity grades ensure consistent performance in research and industrial processes. Its stability under standard conditions and compatibility with common solvents further underscore its practicality in organic synthesis and material science applications.

1H-Pyrazol-3-ol structure

Product Name:1H-Pyrazol-3-ol

CAS No:60456-92-0

MF:C₃H₄N₂O

MW:84.07666015625

MDL:MFCD20527386

CID:822843

PubChem ID:351317

Update Time:2025-06-09

1H-Pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-3-ol
- 1H-Pyrazol-3(2H)-one
- 2H-Pyrazol-3-ol
- 5-hydroxy-pyrazole
- 1H-Pyrazol-5-ol
- 1,2-Dihydro-3H-pyrazol-3-one
- 3-Hydroxypyrazole
- Pyrazolinone
- 5-hydroxypyrazole
- 1,2-dihydropyrazol-3-one
- Hydroxypyrazole
- pyrazole-3-ol
- Pyrazol-3-ol
- Pyrazol-5-ol
- 1h-pyrazole-3-ol
- NSC520837
- 3-Pyrazolin-5-one
- Pyrazolone, dihydro-
- PubChem23624
- PubChem23482
- 3-hydroxy-1H-pyrazole
- 5-Hydroxy-1H-pyrazole
- 1H-Pyrazolol (9CI)
- 1H-Pyrazol-3(2H);-one
- 3H-Pyrazol-3-one, dihyd
- DTXSID90929655
- D5840
- NSC-520837
- 3-Pyrazolone
- pyrazoline-5-one
- CHEMBL4227850
- 60456-93-1
- pyrazole, 2,3-dihydro-3-oxo-
- AS-5517
- s10713
- EN300-96644
- F30274
- 3H-Pyrazol-3-one,2-dihydro-
- SS-4955
- CS-W004179
- NS00056330
- 2,3-dihydro-1H-pyrazol-3-one
- AKOS015854124
- DA-16737
- 60456-92-0
- MFCD00629300
- U35JHQ8347
- AKOS004910360
- J-504719
- MFCD20527386
- SY022755
- 137-45-1
- DB-261133
- F17284
- Z1198154338
- AKOS006271398
- 3H-Pyrazol-3-one, 1,2-dihydro-
- MDL： MFCD20527386
- Inchi： 1S/C3H4N2O/c6-3-1-2-4-5-3/h1-2H,(H2,4,5,6)
- InChI Key： XBYRMPXUBGMOJC-UHFFFAOYSA-N
- SMILES： O=C1C=CNN1

Computed Properties

Exact Mass: 84.032
Monoisotopic Mass: 84.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 97
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1
XLogP3: -0.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.4±0.1 g/cm3
Melting Point: No data available
Boiling Point: 326.1±15.0 °C at 760 mmHg
Flash Point: 151.0±20.4 °C
Refractive Index: 1.486
Vapor Pressure: 0.0±0.7 mmHg at 25°C

1H-Pyrazol-3-ol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
Storage Condition：Sealed in dry,2-8°C

1H-Pyrazol-3-ol Pricemore >>

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